Cas no 864939-74-2 (3,5-bis(furan-2-yl)-1-(4-methylbenzoyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3,5-bis(furan-2-yl)-1-(4-methylbenzoyl)-4,5-dihydro-1H-pyrazole
• CAS No: 864939-74-2
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 5761118
• PubChem ID: 4048667
• Update Time: 2023-11-21

3,5-bis(furan-2-yl)-1-(4-methylbenzoyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• F1322-0082
• 3,5-bis(furan-2-yl)-1-(4-methylbenzoyl)-4,5-dihydro-1H-pyrazole
• 864939-74-2
• [3,5-bis(furan-2-yl)-3,4-dihydropyrazol-2-yl]-(4-methylphenyl)methanone
• (3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(p-tolyl)methanone
• AKOS024605180
• Methanone, (3,5-di-2-furanyl-4,5-dihydro-1H-pyrazol-1-yl)(4-methylphenyl)-

• Inchi： 1S/C19H16N2O3/c1-13-6-8-14(9-7-13)19(22)21-16(18-5-3-11-24-18)12-15(20-21)17-4-2-10-23-17/h2-11,16H,12H2,1H3
• InChI Key： FITDEXMDUPKSTR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(C2=CC=CO2)=NN1C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 320.11609238g/mol
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 477.6±55.0 °C(Predicted)
• pka: -0.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives